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Compound of Interest

Compound Name: 5-Hydroxy dantrolene-d4

Cat. No.: B12314570

5-Hydroxy Dantrolene-d4: A Technical Guide for
Researchers

For researchers, scientists, and drug development professionals, this in-depth guide provides a
comprehensive overview of the commercial availability, technical specifications, and analytical
applications of 5-Hydroxy dantrolene-d4. This deuterated analog of dantrolene's primary
metabolite serves as a critical internal standard for mass spectrometry-based quantitative
analysis, ensuring accuracy and precision in pharmacokinetic and metabolic studies.

Commercial Availability and Specifications

A stable, isotope-labeled version of 5-hydroxy dantrolene, 5-Hydroxy dantrolene-d4 is
available from several reputable suppliers. While specific offerings may vary, the following
tables summarize key quantitative data from prominent commercial sources to facilitate
comparison.

Table 1: Commercial Supplier Information for 5-Hydroxy Dantrolene-d4
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Supplier Website Contact Information
MedChemExpress --INVALID-LINK-- --INVALID-LINK--
LGC Standards --INVALID-LINK-- N/A
Santa Cruz Biotechnology --INVALID-LINK-- N/A
Toronto Research Chemicals
--INVALID-LINK-- N/A
(TRC)
Veeprho --INVALID-LINK-- --INVALID-LINK--

Table 2: Technical Data for Commercially Available 5-Hydroxy Dantrolene-d4

Molecul .
Molecul Isotopic .
. Catalog CAS ar . ) Availabl
Supplier ar . Purity Enrichm .
Number  Number Weight ( e Sizes
Formula ent
g/mol )
MedChe
HY- 1217225-  CiaHeDa 1mg,
mExpres 334.28 =298% N/A
132370S 15-4 N4Os 5mg
s
LGC
TRC- 1217225-  CiaHeDa 1mg,
Standard 334.28 N/A N/A
H825177 15-4 N4Oe 10mg
s
Santa
Cruz sc- 1217225-  CiaHeDa 1mg,
i 334.28 >95% N/A
Biotechn 212423 15-4 N4Os 5mg
ology
Toronto 1mg,
Research 1217225- CiaHeDa 10mg,
] H825177 334.28 N/A N/A
Chemical 15-4 N4Os 25mg,
S 50mg
Inquire
1217225- CiaHeDa
Veeprho N/A 334.28 N/A N/A for
15-4 N4Os )
details
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Note: "N/A" indicates that the information was not readily available on the supplier's public
product page. It is recommended to contact the supplier directly for a certificate of analysis for
detailed specifications.

Experimental Protocols: Bioanalytical Quantification

5-Hydroxy dantrolene-d4 is primarily utilized as an internal standard (IS) in liquid
chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of
dantrolene and its metabolites in biological matrices. The following is a representative protocol
adapted from validated methods for dantrolene analysis in human plasma.[1]

Sample Preparation: Protein Precipitation

e To 100 pL of plasma sample in a microcentrifuge tube, add 10 pL of the 5-Hydroxy
dantrolene-d4 internal standard working solution (concentration to be optimized based on
the expected analyte concentration).

e Add 300 pL of ice-cold acetonitrile to precipitate plasma proteins.
o Vortex the mixture for 1 minute.
e Centrifuge at 12,000 rpm for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

» Reconstitute the residue in 100 pL of the mobile phase.

LC-MS/MS Analysis

e Liquid Chromatography (LC):
o Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 pm) is suitable.

o Mobile Phase: A gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid
in acetonitrile (B) is commonly used.

o Flow Rate: A typical flow rate is 0.3 mL/min.
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o Injection Volume: 5-10 pL.

o Tandem Mass Spectrometry (MS/MS):

o lonization: Electrospray ionization (ESI) in positive ion mode is generally effective for
dantrolene and its metabolites.

o Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The precursor
and product ion transitions for both the analyte (5-hydroxy dantrolene) and the internal
standard (5-Hydroxy dantrolene-d4) must be optimized.

Table 3: Example MRM Transitions (to be optimized on the specific instrument)

Compound Precursor lon (m/z) Product lon (m/z)

5-Hydroxy dantrolene [To be determined] [To be determined]

5-Hydroxy dantrolene-d4 [To be determined + 4] [To be determined]
Data Analysis

The concentration of 5-hydroxy dantrolene in the samples is determined by calculating the
peak area ratio of the analyte to the internal standard and comparing it to a standard curve
prepared with known concentrations of the non-labeled compound.

Visualizing Workflows and Pathways
Dantrolene Metabolism

Dantrolene is primarily metabolized in the liver to its active metabolite, 5-hydroxydantrolene,
and a reduced, acetylated metabolite. The following diagram illustrates this metabolic pathway.
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Dantrolene Metabolic Pathway

Bioanalytical Workflow

The general workflow for the quantification of 5-hydroxy dantrolene in a biological sample using
5-Hydroxy dantrolene-d4 as an internal standard is depicted below.
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LC-MS/MS Bioanalytical Workflow

Logical Relationship for Internal Standard Use
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The core principle of using a deuterated internal standard is to correct for variations during
sample processing and analysis. The diagram below illustrates this logical relationship.
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Internal Standard Correction Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial suppliers and availability of 5-Hydroxy
dantrolene-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12314570#commercial-suppliers-and-availability-of-
5-hydroxy-dantrolene-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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